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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

An In-depth Technical Guide to Disperse Red 9

This technical guide provides a comprehensive overview of the chemical and physical
properties of Disperse Red 9, a synthetic anthraquinone dye. It is intended for researchers,
scientists, and professionals in drug development and related fields who require detailed
information on this compound. This document outlines its chemical structure, physicochemical
properties, synthesis protocols, and analytical methodologies.

Chemical Identity and Structure

Disperse Red 9, also known by its IUPAC name 1-(methylamino)anthracene-9,10-dione, is a
red dye derived from anthraquinone.[1][2][3] It is classified as a disperse dye, meaning it is
sparingly soluble in water and is primarily used for dyeing synthetic fibers.[4][5]

The chemical structure of Disperse Red 9 consists of an anthraquinone core, which is a
tricyclic aromatic ketone, substituted with a methylamino group (-NHCH?3) at the C1 position.

Chemical Structure Identifiers:
e SMILES:CNC1=CC=CC2=C1C(=0)C3=CC=CC=C3C2=0][6]

« InChl:INChI=1S/C15H11NO2/c1-16-12-8-4-7-11-13(12)15(18)10-6-3-2-5-9(10)14(11)17/h2-
8,16H,1H3[7]

Caption: Chemical structure of Disperse Red 9.
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Physicochemical Properties

A summary of the key physicochemical properties of Disperse Red 9 is presented in the table

below.
Property Value Reference(s)
CAS Number 82-38-2 [718]
Molecular Formula C15H11NO2 [718]
Molecular Weight 237.25 g/mol [718]
Appearance Red powder [2]
Melting Point 170-172 °C [2]

Soluble in ethanol, acetone;
N slightly soluble in benzene,
Solubility o [41[5]
carbon tetrachloride; insoluble

in water.

1-
Synonyms (Methylamino)anthragquinone, [6]
Solvent Red 111, C.l. 60505

Experimental Protocols
Synthesis

Disperse Red 9 can be synthesized through several methods. A common industrial preparation
involves the reaction of a substituted anthraquinone with methylamine.

Method 1: From 1-Chloroanthraquinone

e Reaction Setup: 1-Chloroanthraquinone is placed in a pressure vessel with an excess of
aqueous methylamine solution.

o Catalyst/Conditions: The reaction is typically carried out in the presence of a copper catalyst
and at elevated temperatures and pressures.
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e Reaction: The chloro group at the C1 position of the anthraquinone is displaced by the
methylamino group.

» Work-up and Purification: After the reaction is complete, the mixture is cooled, and the solid
product is filtered. The crude Disperse Red 9 is then washed with water to remove unreacted
methylamine and other water-soluble impurities. Further purification can be achieved by
recrystallization from a suitable organic solvent, such as ethanol.

Method 2: From 1-Sulfonic Acid Anthraquinone

e Reaction Setup: 9,10-Dioxo-9,10-dihydroanthracene-1-sulfonic acid is reacted with
methylamine in an aqueous medium.[5]

o Conditions: This reaction is also performed under pressure and in the presence of an
antioxidant.[5]

o Reaction: The sulfonic acid group is substituted by the methylamino group.

» Work-up and Purification: The product is isolated by filtration, washed, and dried.
Recrystallization can be performed for higher purity.
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Caption: Synthesis workflow for Disperse Red 9.

Analytical Methods
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The characterization and quantification of Disperse Red 9 can be performed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of Disperse Red 9 and to quantify it in various matrices.
Method: A reverse-phase HPLC method is suitable for the analysis of Disperse Red 9.[9]
Stationary Phase: A C18 column is commonly used.

Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water, often
with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility), can be
employed.[9]

Detection: UV-Vis detection at the wavelength of maximum absorbance of Disperse Red 9.

Quantification: An external standard calibration curve is constructed using certified reference
standards of Disperse Red 9.

Spectroscopic Methods

o UV-Visible Spectroscopy: Used to determine the absorption spectrum of Disperse Red 9. In

ethanol, it typically exhibits a maximum absorption in the visible region, which is responsible
for its red color.

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the
molecule. The IR spectrum of Disperse Red 9 will show characteristic peaks for N-H
stretching, C-H stretching of the methyl and aromatic groups, C=0 stretching of the quinone,
and C=C stretching of the aromatic rings.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the detailed molecular structure. The *H NMR spectrum will show signals
for the methyl protons and the aromatic protons, with their chemical shifts and coupling
patterns confirming the substitution pattern.
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e Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern
of Disperse Red 9. Electron ionization (El) mass spectrometry typically shows a prominent
molecular ion peak.[1] Gas Chromatography-Mass Spectrometry (GC-MS) can be used for
the analysis of Disperse Red 9 in complex mixtures, particularly in the context of its use in
pyrotechnics.[1]
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Caption: Analytical workflow for Disperse Red 9 by HPLC.

Biological Activity and Toxicity
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Disperse Red 9 is not developed for pharmaceutical applications and its biological activity is
primarily considered in the context of toxicology. It is reported to be of low toxicity upon
ingestion and inhalation.[10] However, it can act as a skin irritant and sensitizer in humans.[10]
In mammals, it is rapidly metabolized, with a significant portion being excreted as glucuronide
conjugates.[10]

Applications

The primary application of Disperse Red 9 is as a dye. It is used for coloring polyester,
polyamide, and other synthetic fibers.[5] It has also been used in the plastics and leather
industries.[4][5] Additionally, Disperse Red 9 has been utilized in the formulation of red and
violet-red colored smokes for pyrotechnics, such as in smoke grenades.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the chemical structure of Disperse Red 97?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171698#what-is-the-chemical-structure-of-disperse-
red-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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